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Compound of Interest

Compound Name: Teflic acid

Cat. No.: B1627531 Get Quote

An In-depth Technical Guide to Trifluoromethanesulfonic Acid (Triflic Acid)

A Note on Terminology: The query specified "Teflic acid." Following a comprehensive search of

chemical literature, it has been determined that "Teflic acid" is not a recognized chemical

compound. It is highly probable that this was a typographical error for "Triflic acid," the common

name for trifluoromethanesulfonic acid. This guide will, therefore, focus on the properties and

applications of Triflic acid.

Trifluoromethanesulfonic acid (CF₃SO₃H), commonly known as triflic acid (TfOH), is a

synthetic, hygroscopic, and colorless liquid that is one of the most potent Brønsted acids.[1][2]

[3] It is classified as a superacid, meaning it is more acidic than 100% sulfuric acid.[4][5] Its

remarkable acidity, thermal stability, and the non-nucleophilic nature of its conjugate base make

it an invaluable reagent and catalyst in a vast array of chemical transformations.[2][4] This

guide provides a comprehensive overview of the physical and chemical properties of triflic acid,

detailed experimental protocols, and visualizations of its synthetic pathway and catalytic

involvement.

Physical and Chemical Properties
Triflic acid's unique characteristics stem from the strong electron-withdrawing effect of the

trifluoromethyl group, which stabilizes its conjugate base, the triflate anion (CF₃SO₃⁻).[1] This

stabilization is key to its high acidity and the non-coordinating nature of the triflate anion.[4]
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The physical and chemical properties of triflic acid are summarized in the tables below for easy

reference and comparison.

Table 1: General and Physical Properties of Triflic Acid

Property Value

IUPAC Name Trifluoromethanesulfonic acid

Common Names Triflic acid, TFMS, TFSA, HOTf, TfOH

CAS Number 1493-13-6

Molecular Formula CF₃SO₃H

Molecular Weight 150.08 g/mol [1]

Appearance
Colorless to slightly yellow, hygroscopic, fuming

liquid[1][2][6]

Odor Pungent[1]

Melting Point -40 °C[1][2][6]

Boiling Point 162 °C[1][2][6]

Density 1.696 g/cm³ at 25 °C[1][2][3]

Refractive Index (n₂₀/D) 1.327[3]

Table 2: Acidity and Solubility of Triflic Acid
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Property Value

pKa ~ -14[1][2]

Ka 5 x 10¹⁴[4]

Solubility in Water Miscible, reacts exothermically[1][6]

Solubility in Organic Solvents

Soluble in polar solvents such as

dichloromethane, acetonitrile,

dimethylformamide (DMF), and dimethyl

sulfoxide (DMSO).[1][2]

Experimental Protocols
Detailed methodologies for the synthesis of triflic acid and its application in a common organic

reaction are provided below.

Protocol 1: Synthesis of Triflic Acid via Oxidation of
Trifluoromethylsulfenyl Chloride
This protocol describes a laboratory-scale synthesis of triflic acid.

Materials:

Trifluoromethylsulfenyl chloride (CF₃SCl)

Chlorine (Cl₂) gas

Deionized water

Reaction vessel with a gas inlet, stirrer, and condenser

Distillation apparatus

Procedure:

In a suitable reaction vessel, charge trifluoromethylsulfenyl chloride and deionized water.
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While stirring the mixture, carefully bubble chlorine gas through the solution. The reaction is

exothermic and should be cooled to maintain a controlled temperature.

Continue the chlorine addition until the reaction is complete, which can be monitored by the

disappearance of the starting material using appropriate analytical techniques (e.g., GC-MS).

The reaction mixture will contain triflic acid and hydrochloric acid.

Purify the triflic acid by distillation from triflic anhydride to remove water and other impurities.

[4][7]

Protocol 2: Friedel-Crafts Acylation of Anisole using
Triflic Acid as a Catalyst
This protocol details a representative procedure for a triflic acid-catalyzed Friedel-Crafts

acylation.

Materials:

Anisole

Benzoic anhydride

Triflic acid (TfOH)

Pressurized glass tube with a Teflon-coated septum

Magnetic stirrer

Microwave reactor

Diethyl ether

Aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Rotary evaporator
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Procedure:

To a 10 mL pressurized glass tube equipped with a magnetic stirrer, add anisole (1 mmol),

benzoic anhydride (1 mmol), and triflic acid (0.01 equivalents).

Cap the tube and place it in a microwave reactor.

Irradiate the mixture at 100 °C for 10 minutes.

After cooling, extract the mixture with diethyl ether (3 x 15 mL).

Wash the combined organic layers with aqueous NaHCO₃ solution (2 x 10 mL) and then with

water (10 mL).

Dry the organic layer over anhydrous Na₂SO₄.

Remove the solvent using a rotary evaporator to yield the acylated product.[8]

Visualizations
The following diagrams illustrate the synthesis of triflic acid and its catalytic role in a

glycosylation reaction.

Synthesis of Triflic Acid
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Industrial Synthesis of Triflic Acid
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Caption: Industrial synthesis pathway of Triflic Acid.

Triflic Acid-Catalyzed Glycosylation
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Catalytic Cycle of Triflic Acid in Glycosylation

Triflic Acid (TfOH)
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Caption: Catalytic cycle of triflic acid in α-1,2-cis-thio glycosylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1627531?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6900934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6900934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6900934/
https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc04079j
https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc04079j
https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc04079j
https://www.chemicalbook.com/article/how-to-synthesize-trifluoromethanesulfonic-acid.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7020787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7020787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7020787/
http://www.ica.ir/attachments/2014_10_01_03_38_11_lyw1nfipesn.pdf
https://pdfs.semanticscholar.org/254e/cff6aec4ef2b9a2293ce08043c265af1c5c5.pdf
https://www.aurechem.com/how-to-prepare-triflic-acid-using-the-trifluoromethylation-process-n.html
https://www.aurechem.com/how-to-prepare-triflic-acid-using-the-trifluoromethylation-process-n.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9835085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9835085/
https://www.benchchem.com/product/b1627531#what-are-the-physical-and-chemical-properties-of-teflic-acid
https://www.benchchem.com/product/b1627531#what-are-the-physical-and-chemical-properties-of-teflic-acid
https://www.benchchem.com/product/b1627531#what-are-the-physical-and-chemical-properties-of-teflic-acid
https://www.benchchem.com/product/b1627531#what-are-the-physical-and-chemical-properties-of-teflic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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